Cas no 87033-71-4 (Benzoic acid, 2-[(2-fluorophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(2-fluorophenyl)thio]-
• CAS No: 87033-71-4
• MF: C₁₃H₉FO₂S
• MW: 248.272765874863
• MDL: MFCD04107703
• CID: 659753
• Update Time: 2025-10-29

Benzoic acid, 2-[(2-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-fluorophenyl)thio]-
• 2-(2-fluorophenyl)sulfanylbenzoic acid
• 2-[(2-fluorophenyl)sulfanyl]benzoic acid

• MDL： MFCD04107703
• Inchi： 1S/C13H9FO2S/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,(H,15,16)
• InChI Key： NVZKHYKVAZULAG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=CC=C1F

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 186.5-188.5 °C(Solv: ethanol (64-17-5))
• Boiling Point: 348.5±27.0 °C(Predicted)
• pka: 3.34±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Benzoic acid, 2-[(2-fluorophenyl)thio]-

Benzoic Acid, 2-[(2-Fluorophenyl)thio]- (CAS No. 87033-71-4): A Comprehensive Overview

Benzoic acid, 2-[(2-fluorophenyl)thio]- (CAS No. 87033-71-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements related to this compound.

Chemical Structure and Properties

Benzoic acid, 2-[(2-fluorophenyl)thio]- is a derivative of benzoic acid with a fluorophenylthio substituent at the 2-position. The presence of the fluorine atom and the thioether group imparts distinct chemical and physical properties to this compound. The molecular formula of Benzoic acid, 2-[(2-fluorophenyl)thio]- is C₁₃H₁₀FOS, with a molecular weight of approximately 245.28 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The compound exhibits strong electron-withdrawing properties due to the fluorine atom and the thioether group, which can influence its reactivity and stability. These properties make it an attractive candidate for various chemical reactions and biological studies.

Synthesis Methods

The synthesis of Benzoic acid, 2-[(2-fluorophenyl)thio]- can be achieved through several methods. One common approach involves the reaction of 2-fluorobenzene thiol with benzylic halides or esters in the presence of a base. Another method involves the nucleophilic substitution of a suitable benzylic halide with 2-fluorobenzene thiol followed by hydrolysis to form the carboxylic acid.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of Benzoic acid, 2-[(2-fluorophenyl)thio]- using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to enhance reaction rates and selectivity.

Biological Activities

Benzoic acid, 2-[(2-fluorophenyl)thio]- has been investigated for its potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Studies have shown that this compound exhibits potent antimicrobial activity against a range of bacteria and fungi. The mechanism of action is believed to involve disruption of cell membranes and inhibition of essential enzymes.

In addition to its antimicrobial properties, Benzoic acid, 2-[(2-fluorophenyl)thio]- has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The anticancer potential of Benzoic acid, 2-[(2-fluorophenyl)thio]- has also been explored in several studies. Research conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity is not fully understood but may involve modulation of signaling pathways involved in cell survival and proliferation.

Clinical Applications and Future Prospects

The promising biological activities of Benzoic acid, 2-[(2-fluorophenyl)thio]- have led to increased interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in treating various diseases, including bacterial infections, inflammatory disorders, and cancer. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are investigating the use of Benzoic acid, 2-[(2-fluorophenyl)thio]--based formulations for topical applications in dermatological conditions such as acne vulgaris and atopic dermatitis. Preliminary results have shown promising outcomes, with significant improvements in skin health and reduced inflammation.

In conclusion, Benzoic acid, 2-[(2-fluorophenyl)thio]- (CAS No. 87033-71-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis methods, biological mechanisms, and clinical applications will undoubtedly contribute to advancing our understanding and utilization of this compound.